Cas no 2549001-42-3 (4-methoxy-6-(4-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine)

• Product Name: 4-methoxy-6-(4-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• CAS No: 2549001-42-3
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5312032
• PubChem ID: 154883521
• Update Time: 2025-10-20

4-methoxy-6-(4-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6748-1273
• 4-methoxy-6-(4-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• AKOS040723091
• 2549001-42-3
• 4-Methoxy-6-[4-[[(2-methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C17H22N4O2/c1-13-9-15(3-6-18-13)23-11-14-4-7-21(8-5-14)16-10-17(22-2)20-12-19-16/h3,6,9-10,12,14H,4-5,7-8,11H2,1-2H3
• InChI Key： DXPNFJHUZXCOMG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(COC3C=CN=C(C)C=3)CC2)=CC(OC)=N1

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.2±50.0 °C(Predicted)
• pka: 7.30±0.10(Predicted)

Additional information on 4-methoxy-6-(4-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Introduction to CAS No. 2549001-42-3: 4-Methoxy-6-(4-{[(2-Methylpyridin-4-Yl)Oxy]Methyl}Piperidin-1-Yl)Pyrimidine

The compound with CAS No. 2549001-42-3, known as 4-methoxy-6-(4-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent research studies.

The molecular structure of this compound is characterized by a pyrimidine core, which serves as a central scaffold for various functional groups. The presence of a methoxy group at the 4-position of the pyrimidine ring introduces electron-donating properties, potentially enhancing the molecule's solubility and bioavailability. Additionally, the piperidine ring attached at the 6-position of the pyrimidine is further substituted with a [(2-methylpyridin-4-yl)oxy]methyl group, which adds complexity and functionality to the molecule.

Recent studies have focused on the biological evaluation of this compound, particularly its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The structural features of 4-methoxy and the piperidine moiety suggest that this compound may exhibit selectivity towards specific kinase targets, making it a promising candidate for drug development.

Moreover, the incorporation of a methylpyridine group within the molecule introduces additional electronic and steric effects, which could influence its binding affinity and selectivity. This aspect has been explored in recent computational studies, where molecular docking simulations revealed potential binding modes of this compound with target kinases. These findings underscore its potential as a lead compound for further optimization in medicinal chemistry pipelines.

In terms of synthesis, the construction of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The synthesis strategy leverages modern organic chemistry techniques to assemble the complex structure with high precision. Researchers have reported efficient methods for synthesizing this compound, ensuring scalability for preclinical studies.

The pharmacokinetic properties of this compound have also been investigated, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) profile. Early results indicate favorable pharmacokinetic characteristics, which are essential for its potential use as an oral therapeutic agent. However, further studies are required to fully understand its pharmacokinetic behavior in vivo.

In conclusion, CAS No. 2549001-42-3, or 4-methoxy-piperidinyl-pyrimidine, represents a cutting-edge molecule with significant potential in drug discovery. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in ongoing research efforts targeting kinase-related diseases.